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Compound of Interest

Compound Name: 2-Piperidin-1-ylmethyl-acrylic acid

Cat. No.: B1609879

An In-Depth Technical Guide to 2-Piperidin-1-
ylmethyl-acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Piperidin-1-ylmethyl-acrylic acid (CAS
Number: 4969-03-3), a versatile building block with significant potential in medicinal chemistry, organic
synthesis, and polymer science.[1][2] This document delves into its chemical identity, physicochemical
properties, synthesis, reactivity, and potential applications, offering field-proven insights for its effective
utilization in research and development.

Chemical Identity and Physicochemical Properties

2-Piperidin-1-ylmethyl-acrylic acid, also known as 2-(piperidin-1-ylmethyl)prop-2-enoic acid, is a
bifunctional molecule incorporating a piperidine ring and an acrylic acid moiety.[2] This unique
combination imparts valuable characteristics, including enhanced reactivity and solubility, making it an
attractive intermediate for the synthesis of complex molecules.[2]

Table 1: Chemical and Physical Properties of 2-Piperidin-1-ylmethyl-acrylic acid

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1609879?utm_src=pdf-interest
https://www.benchchem.com/product/b1609879?utm_src=pdf-body
https://www.scbt.com/p/2-piperidin-1-ylmethyl-acrylic-acid-4969-03-3
https://www.chemimpex.com/products/18779
https://www.benchchem.com/product/b1609879?utm_src=pdf-body
https://www.chemimpex.com/products/18779
https://www.chemimpex.com/products/18779
https://www.benchchem.com/product/b1609879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 4969-03-3 [1]
Molecular Formula CoH15NO2 [1]
Molecular Weight 169.22 g/mol [1]
Appearance White solid [2]
Purity >97% (HPLC) [1]
Storage Conditions 0-8 °C [2]
MDL Number MFCD06208437 [2]
PubChem ID 10080785 [2]

digraph "2-Piperidin-1-ylmethyl-acrylic acid Structure" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext];

// Atom coordinates (adjust as needed for a good 2D representation)
Cl [label="C", pos="0,0!"];

C2 [label="C", pos="1.5,0!"];

C3 [label="C", pos="2.25,1.25!"];

C4 [label="C", pos="1.5,2.5!"];

C5 [label="C", pos="0,2.5!"];

N6 [label="N", pos="-0.75,1.25!"];
C7 [label="C", pos="-2.25,1.25!"];
C8 [label="C", pos="-3,0!"];

C9 [label="C", pos="-4.5,0!"];

010 [label="0", pos="-5.25,1.25!"];
011 [label="0", pos="-5.25,-1.25!"];
H12 [label="H", pos="-6.0,-1.25!"];
C13 [label="C", pos="-2.25,-1.25!"];
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// Bonds
Cl -- C2;
c2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- No6;
N6 -- C1;
N6 -- C7;
C7 -- C8;
C8 -- (C9;
C9 -- 010 [style=double];
C9 -- 011,
011 -- H12;

C8 -- (13 [style=double];

// Add implicit hydrogens for clarity if desired (optional)
}

Caption: Chemical structure of 2-Piperidin-1-ylmethyl-acrylic acid.

Synthesis and Reactivity

The synthesis of 2-Piperidin-1-ylmethyl-acrylic acid is most plausibly achieved through a Mannich-
type reaction. This three-component condensation involves the reaction of a compound with an active
hydrogen atom (acrylic acid), an aldehyde (formaldehyde), and a secondary amine (piperidine).[3][4][5]

Plausible Synthesis Mechanism: The Mannich Reaction

The Mannich reaction proceeds through the formation of an Eschenmoser's salt precursor, an iminium
ion, from the reaction of piperidine and formaldehyde.[4] Acrylic acid then acts as the nucleophile,

attacking the iminium ion to form the final product. The use of a suitable solvent, such as glacial acetic
acid, can facilitate the reaction by acting as a catalyst and allowing for higher reaction temperatures.[6]

Formation of Iminium lon
(Eschenmoser’ ‘s Salt Precursor, )

2] ilic Targe L phil 3] C-C Bond Formation
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Caption: Plausible Mannich reaction workflow for synthesis.

Experimental Protocol: A Generalized Approach

While a specific, peer-reviewed protocol for the synthesis of 2-Piperidin-1-ylmethyl-acrylic acid is not
readily available in the public domain, a general procedure based on established Mannich reactions
can be proposed.[6][7]

Materials:

Piperidine

Formaldehyde (aqueous solution, e.g., 37%)

Acrylic acid

Glacial acetic acid (solvent)

Suitable workup and purification reagents (e.g., sodium bicarbonate, ethyl acetate, silica gel)

Procedure:

« Dissolve piperidine in glacial acetic acid in a round-bottom flask equipped with a reflux condenser
and a dropping funnel.

e Cool the solution in an ice bath.

+ Slowly add formaldehyde to the cooled solution with stirring.

» After the addition of formaldehyde is complete, slowly add acrylic acid to the reaction mixture.

+ Remove the ice bath and allow the reaction to proceed at room temperature, followed by heating to
reflux for a specified period (monitoring by TLC is recommended).

« After the reaction is complete, cool the mixture to room temperature and neutralize with a saturated
solution of sodium bicarbonate.

o Extract the aqueous layer with an organic solvent such as ethyl acetate.
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+ Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

¢ Purify the crude product by column chromatography on silica gel.

Note: The molar ratios of the reactants, reaction time, and temperature should be optimized to achieve
the best yield and purity.

Reactivity Profile

The reactivity of 2-Piperidin-1-ylmethyl-acrylic acid is dictated by its two key functional groups:

« Acrylic Acid Moiety: The a,B-unsaturated carbonyl system makes the molecule susceptible to
nucleophilic conjugate addition (Michael addition).[8] It can also undergo polymerization to form
specialty polymers and copolymers.[2]

+ Piperidine Ring: The tertiary amine of the piperidine ring provides a basic site and can participate in
various acid-base reactions. Its presence also influences the molecule's solubility and biological
activity.

Spectroscopic Characterization (Predicted)

While experimental spectra for 2-Piperidin-1-ylmethyl-acrylic acid are not widely published, a
predicted spectroscopic profile can be inferred based on the analysis of its constituent functional
groups and related structures.

Table 2: Predicted Spectroscopic Data
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Technique Predicted Key Signals

- Signals for the vinylic protons of the acrylate group.
- A singlet for the methylene protons adjacent to the

IH NMR piperidine nitrogen. - Multiplets for the methylene
protons of the piperidine ring. - A broad singlet for
the carboxylic acid proton.

- A signal for the carbonyl carbon of the carboxylic
acid. - Signals for the olefinic carbons of the acrylate

13C NMR group. - A signal for the methylene carbon adjacent
to the piperidine nitrogen. - Signals for the carbons
of the piperidine ring.[9]

- A broad O-H stretch for the carboxylic acid. - A

strong C=0 stretch for the carboxylic acid. - C=C
FTIR stretching and bending vibrations for the acrylate

group. - C-N stretching vibrations for the piperidine

ring.

- A molecular ion peak corresponding to the

molecular weight (169.22). - Fragmentation patterns
Mass Spec. o ) .

characteristic of the loss of the carboxylic acid group

and fragmentation of the piperidine ring.

Applications in Research and Development

The unique structural features of 2-Piperidin-1-ylmethyl-acrylic acid make it a valuable tool in several
areas of chemical and pharmaceutical research.

Pharmaceutical Development

The piperidine scaffold is a privileged structure in medicinal chemistry, present in a wide range of
clinically approved drugs.[10] Its incorporation can enhance a molecule's bioactivity and
pharmacokinetic properties.[2] 2-Piperidin-1-yImethyl-acrylic acid serves as a key intermediate in the
synthesis of novel pharmaceutical agents, particularly those targeting neurological disorders.[2] The
acrylic acid portion allows for further functionalization and conjugation to other molecules.

Polymer Chemistry
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As a functionalized monomer, 2-Piperidin-1-ylmethyl-acrylic acid can be used in the production of
specialty polymers and copolymers.[2] The resulting polymers may have applications in coatings,
adhesives, and sealants, offering improved adhesion and flexibility.[2] The presence of the piperidine
ring can also impart pH-responsiveness to the polymer, making it suitable for applications in drug
delivery systems and smart materials.

Biochemical Research

This compound is utilized in biochemical research to study enzyme interactions and cellular processes.
[2] Its structure can be modified to create probes for investigating biological mechanisms and
identifying potential therapeutic targets.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-Piperidin-1-ylmethyl-acrylic acid is not readily
available, a hazard assessment can be made based on its precursors, acrylic acid and piperidine.

¢ Acrylic Acid: It is a flammable liquid and vapor, harmful if swallowed or inhaled, and causes severe
skin burns and eye damage.

o Piperidine: It is a flammable liquid and vapor, and is toxic in contact with skin or if inhaled. It also
causes severe skin burns and eye damage.

General Handling Precautions:
« Handle in a well-ventilated area, preferably in a chemical fume hood.

+ Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.

» Avoid contact with skin, eyes, and clothing.
+ Keep away from heat, sparks, and open flames.
» Store in a cool, dry place away from incompatible materials.

It is imperative to consult the Safety Data Sheets for acrylic acid and piperidine before handling this
compound and to perform a thorough risk assessment for any experimental work.

Conclusion
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2-Piperidin-1-yImethyl-acrylic acid is a valuable and versatile chemical entity with significant potential
in diverse research and development fields. Its unique combination of a reactive acrylic acid moiety and
a biologically relevant piperidine ring makes it a key building block for the synthesis of novel
pharmaceuticals, advanced polymers, and biochemical probes. This guide provides a foundational
understanding of its properties and potential applications, empowering researchers to explore its utility
in their respective domains. Further investigation into its specific biological activities and reactivity is
warranted to fully unlock its potential.

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
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make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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